Cas no 821768-52-9 (Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-)

• Product Name: Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-
• CAS No: 821768-52-9
• MF: C₂₂H₃₆O₃S
• MW: 380.584445953369
• CID: 697591
• PubChem ID: 71419991
• Update Time: 2025-04-19

Benzoic acid, 2-[(2-hydroxypentadecyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-
• 2-(2-hydroxypentadecylsulfanyl)benzoic acid
• DTXSID90839205
• 821768-52-9
• 2-[(2-HYDROXYPENTADECYL)SULFANYL]BENZOIC ACID

• Inchi： 1S/C22H36O3S/c1-2-3-4-5-6-7-8-9-10-11-12-15-19(23)18-26-21-17-14-13-16-20(21)22(24)25/h13-14,16-17,19,23H,2-12,15,18H2,1H3,(H,24,25)
• InChI Key： IPEHNPUPUFMCED-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC(CCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 380.23851618g/mol
• Monoisotopic Mass: 380.23851618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 82.8Ų